Cas no 17413-74-0 (2-[(4-chlorophenyl)sulfanyl]-2-methylpropanoic acid)

• Product Name: 2-[(4-chlorophenyl)sulfanyl]-2-methylpropanoic acid
• CAS No: 17413-74-0
• MF: C₁₀H₁₁ClO₂S
• MW: 230.711140871048
• CID: 1359106
• PubChem ID: 28530
• Update Time: 2025-04-20

2-[(4-chlorophenyl)sulfanyl]-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(4-chlorophenyl)sulfanyl]-2-methylpropanoic acid
• 2-(4-chlorophenyl)sulfanyl-2-methylpropanoic acid
• 2-[(4-Chlorophenyl)thio]-2-methylpropionic acid
• SCHEMBL4398676
• DTXSID60169768
• p-chlorophenylmercaptoisobutyric acid
• alpha-(p-Chlorophenylthio)isobutyric acid
• ISOBUTYRIC ACID, alpha-(p-CHLOROPHENYLTHIO)-
• BRN 1874068
• 4-06-00-01604 (Beilstein Handbook Reference)
• AKOS010599562
• 17413-74-0
• Acetic acid, (p-chlorophenylthio)dimethyl-

• Inchi： 1S/C10H11ClO2S/c1-10(2,9(12)13)14-8-5-3-7(11)4-6-8/h3-6H,1-2H3,(H,12,13)
• InChI Key： GUOJPBXXOMDAGO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)SC(C(=O)O)(C)C

Computed Properties

• Exact Mass: 230.01693
• Monoisotopic Mass: 230.0168285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• PSA: 37.3